SARS-CoV Inhibitor
  • Methyl Tanshinonate
    Methyl Tanshinonate
    • Cat. No.:
    • B091732
    • CAS No.:
    • 18887-19-9
    • Molecular Formula:
    • C20H18O5
    • Molecular Weight:
    • 338.4 g/mol
    Description
    Methyl tanshinonate is an abietane diterpenoid. It has a role as an anticoronaviral agent.
    Methyl tanshinonate has been reported in Salvia miltiorrhiza, Salvia sclarea, and Salvia przewalskii with data availa...
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  • Ritonavir-d6
    Ritonavir-d6
    • Cat. No.:
    • B1140323
    • CAS No.:
    • Molecular Formula:
    • C37H48N6O5S2
    • Molecular Weight:
    • 727.0 g/mol
    Description
    Ritonavir-d6 is intended for use as an internal standard for the quantification of ritonavir by GC- or LC-MS. Ritonavir is an HIV protease inhibitor. It inhibits recombinant HIV-1 protease by 79% when used at a ...
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  • Direct Violet 1
    Direct Violet 1
    • Cat. No.:
    • B1670755
    • CAS No.:
    • 2586-60-9
    • Molecular Formula:
    • C32H24N6NaO8S2
    • Molecular Weight:
    • 707.7 g/mol
    Description
    Direct Violet 1 is a dye.
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  • Clivarin
    Clivarin
    • Cat. No.:
    • B7824994
    • CAS No.:
    • 91449-79-5
    • Molecular Formula:
    • C26H42N2O37S5
    • Molecular Weight:
    • 1134.9 g/mol
    Description
    Ardeparin, marketed under the US trade name Normiflo, is a low molecular weight heparin (LMWH) anticoagulant used for the prevention of postoperative venous thrombosis. Ardeparin is derived via peroxide degradat...
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  • 28-O-Imidazolyl-azepano-betulin
    28-O-Imidazolyl-azepano-betulin
    • Cat. No.:
    • B12365393
    • CAS No.:
    • Molecular Formula:
    • C34H53N3O2
    • Molecular Weight:
    • 535.8 g/mol
    Description
    28-O-Imidazolyl-azepano-betulin is a useful research compound. Its molecular formula is C34H53N3O2 and its molecular weight is 535.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality 28-O-Imid...
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  • SARS-CoV-2-IN-9
    SARS-CoV-2-IN-9
    • Cat. No.:
    • B15363676
    • CAS No.:
    • Molecular Formula:
    • C15H14Cl2N4O3
    • Molecular Weight:
    • 369.2 g/mol
    Description
    SARS-CoV-2-IN-9 is a useful research compound. Its molecular formula is C15H14Cl2N4O3 and its molecular weight is 369.2 g/mol. The purity is usually 95%.
    BenchChem offers high-quality SARS-CoV-2-IN-9 suitab...
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  • Wehip8
    Wehip8
    • Cat. No.:
    • B15564367
    • CAS No.:
    • Molecular Formula:
    • C25H34N2O3
    • Molecular Weight:
    • 410.5 g/mol
    Description
    Wehip8 is a useful research compound. Its molecular formula is C25H34N2O3 and its molecular weight is 410.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Wehip8 suitable for many research ...
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  • SARS-CoV-2-IN-1
    SARS-CoV-2-IN-1
    • Cat. No.:
    • B15566413
    • CAS No.:
    • Molecular Formula:
    • C31H39N5O7
    • Molecular Weight:
    • 593.7 g/mol
    Description
    SARS-CoV-2-IN-1 is a useful research compound. Its molecular formula is C31H39N5O7 and its molecular weight is 593.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality SARS-CoV-2-IN-1 suitable ...
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  • PLpro-IN-7
    PLpro-IN-7
    • Cat. No.:
    • B15568474
    • CAS No.:
    • Molecular Formula:
    • C27H27N3O5
    • Molecular Weight:
    • 473.5 g/mol
    Description
    PLpro-IN-7 is a useful research compound. Its molecular formula is C27H27N3O5 and its molecular weight is 473.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality PLpro-IN-7 suitable for many r...
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  • SARS-CoV-2-IN-99
    SARS-CoV-2-IN-99
    • Cat. No.:
    • B15580770
    • CAS No.:
    • Molecular Formula:
    • C20H16Br2NO4P
    • Molecular Weight:
    • 525.1 g/mol
    Description
    SARS-CoV-2-IN-99 is a useful research compound. Its molecular formula is C20H16Br2NO4P and its molecular weight is 525.1 g/mol. The purity is usually 95%.
    BenchChem offers high-quality SARS-CoV-2-IN-99 suit...
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